Cas no 16181-75-2 (Ethanamine,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-N,N-dimethyl-, hydrochloride (1:2))

• Product Name: Ethanamine,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-N,N-dimethyl-, hydrochloride (1:2)
• CAS No: 16181-75-2
• MF: C₇H₁₇Cl₂N₃S
• MW: 246.200978040695
• CID: 166749
• PubChem ID: 27736
• Update Time: 2025-04-19

Ethanamine,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-N,N-dimethyl-, hydrochloride (1:2)
• 2-(4,5-dihydro-1H-imidazol-1-ium-2-ylsulfanyl)ethyl-dimethylazanium,dichloride
• Ethanamine, 2-((4,5-dihydro-1H-imidazol-2-yl)thio)-N,N-dimethyl-, dihydrochloride
• 16181-75-2
• 2-((4,5-Dihydro-1H-imidazol-2-yl)thio)-N,N-dimethylethanamine dihydrochloride

• Inchi： 1S/C7H15N3S.2ClH/c1-10(2)5-6-11-7-8-3-4-9-7;;/h3-6H2,1-2H3,(H,8,9);2*1H
• InChI Key： URUZINKWOOUTTH-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].S(C1=NCC[NH2+]1)CC[NH+](C)C

Computed Properties

• Exact Mass: 227.9192
• Monoisotopic Mass: 245.052024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7

Experimental Properties

• Boiling Point: 252.7°Cat760mmHg
• Flash Point: 106.6°C
• PSA: 32.36